Cas no 146743-95-5 (3-Isoquinolinecarboxylicacid, 6,7-dihydroxy-)
146743-95-5 structure
Product Name:3-Isoquinolinecarboxylicacid, 6,7-dihydroxy-
CAS No:146743-95-5
MF:C10H7NO4
MW:205.166882753372
CID:101047
PubChem ID:135736891
Update Time:2025-04-18
3-Isoquinolinecarboxylicacid, 6,7-dihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoquinolinecarboxylicacid, 6,7-dihydroxy-
- 7-hydroxy-6-oxo-2H-isoquinoline-3-carboxylic acid
- 3-Isoquinolinecarboxylic acid, 6,7-dihydroxy- (9CI)
- 3-isoquinolinecarboxylic acid,6,7-dihydroxy-
- SCHEMBL9424897
- 146743-95-5
- 6,7-Dihydroxyisoquinoline-3-carboxylic acid
- 7-Hydroxy-6-oxo-2,6-dihydroisoquinoline-3-carboxylic acid
- DTXSID80601559
-
- Inchi: 1S/C10H7NO4/c12-8-2-5-1-7(10(14)15)11-4-6(5)3-9(8)13/h1-4,12-13H,(H,14,15)
- InChI Key: PQOLJBHSFABTRG-UHFFFAOYSA-N
- SMILES: OC1C(=CC2C=NC(C(=O)O)=CC=2C=1)O
Computed Properties
- Exact Mass: 205.03751
- Monoisotopic Mass: 205.03750770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 90.6Ų
Experimental Properties
- PSA: 90.65
3-Isoquinolinecarboxylicacid, 6,7-dihydroxy- Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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